(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid (E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
Brand Name: Vulcanchem
CAS No.: 115340-67-5
VCID: VC0108960
InChI: InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+
SMILES: C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl
Molecular Formula: C5H3Cl3O3
Molecular Weight: 217.43 g/mol

(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid

CAS No.: 115340-67-5

Reference Standards

VCID: VC0108960

Molecular Formula: C5H3Cl3O3

Molecular Weight: 217.43 g/mol

(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid - 115340-67-5

CAS No. 115340-67-5
Product Name (E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
Molecular Formula C5H3Cl3O3
Molecular Weight 217.43 g/mol
IUPAC Name (E)-2,4,4-trichloro-3-formylbut-2-enoic acid
Standard InChI InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+
Standard InChIKey BYYQBAWEAGLGPF-NSCUHMNNSA-N
Isomeric SMILES C(=O)/C(=C(/C(=O)O)\Cl)/C(Cl)Cl
SMILES C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl
Canonical SMILES C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl
Solubility In water, 2,265 mg/L at 25 °C (est)
Synonyms E-2-Chloro-3-(dichloromethyl)-4-oxobutenoic Acid; (E)-2-Chloro-3-(dichloromethyl)-4-oxo-2-butenoic Acid; (E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic Acid; (E)-2,4,4-Trichloro-3-formyl-2-butenoic Acid; (2E)-2,4,4-Trichloro-3-formyl-2-butenoic Acid;
Vapor Pressure 2.25X10-4 at 25 °C (est)
PubChem Compound 3034383
Last Modified Nov 11 2021
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